DL-Goitrin
DL-Goitrin
5-ethenyl-1,3-oxazolidine-2-thione is a member of the class of oxazolidines that is 1,3-oxazolidine substituted by sulfanylidene and ethenyl groups at positions 2 and 5, respectively. It is a member of oxazolidines and an olefinic compound.
DL-Goitrin is a natural product found in Isatis tinctoria with data available.
DL-Goitrin is a natural product found in Isatis tinctoria with data available.
Brand Name:
Vulcanchem
CAS No.:
13190-34-6
VCID:
VC21337807
InChI:
InChI=1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)
SMILES:
Molecular Formula:
C5H7NOS
Molecular Weight:
129.18 g/mol
DL-Goitrin
CAS No.: 13190-34-6
VCID: VC21337807
Molecular Formula: C5H7NOS
Molecular Weight: 129.18 g/mol
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Description | 5-ethenyl-1,3-oxazolidine-2-thione is a member of the class of oxazolidines that is 1,3-oxazolidine substituted by sulfanylidene and ethenyl groups at positions 2 and 5, respectively. It is a member of oxazolidines and an olefinic compound. DL-Goitrin is a natural product found in Isatis tinctoria with data available. |
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CAS No. | 13190-34-6 |
Product Name | DL-Goitrin |
Molecular Formula | C5H7NOS |
Molecular Weight | 129.18 g/mol |
IUPAC Name | 5-ethenyl-1,3-oxazolidine-2-thione |
Standard InChI | InChI=1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8) |
Standard InChIKey | UZQVYLOFLQICCT-UHFFFAOYSA-N |
Canonical SMILES | C=CC1CNC(=S)O1 |
Colorform | Large prisms from ether |
Melting Point | 50 °C |
Physical Description | Solid; [Merck Index] |
Related CAS | 500-12-9 (L) |
Shelf Life | Stable in alkali, but not in acid. |
Synonyms | 5-vinyl-2-thiooxazolidone 5-vinyloxazolidin-2-thione 5-vinyloxazolidine-2-thione epigoitrin goitrin goitrin, (+-)-isomer goitrin, (R)-isomer goitrin, (S)-isome |
PubChem Compound | 3034683 |
Last Modified | Aug 15 2023 |
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